Cas no 58573-51-6 (2-Propenoicacid, 2-methyl-, phenylenebis(methylene)ester (9CI))

2-Propenoicacid, 2-methyl-, phenylenebis(methylene)ester (9CI) structure
58573-51-6 structure
Product Name:2-Propenoicacid, 2-methyl-, phenylenebis(methylene)ester (9CI)
CAS No:58573-51-6
MF:C16H18O4
MW:274.311725139618
CID:386701
PubChem ID:6453654
Update Time:2025-04-19

2-Propenoicacid, 2-methyl-, phenylenebis(methylene)ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoicacid, 2-methyl-, phenylenebis(methylene)ester (9CI)
    • [2-(2-methylprop-2-enoyloxymethyl)phenyl]methyl 2-methylprop-2-enoate
    • phenylenebismethylene bismethacrylate
    • benzene-1,2-diyldimethanediyl bis(2-methylprop-2-enoate)
    • DTXSID00974131
    • (1,2-Phenylene)bis(methylene) bis(2-methylprop-2-enoate)
    • 58573-51-6
    • NS00124488
    • EINECS 261-338-4
    • SCHEMBL4202389
    • Inchi: 1S/C16H18O4/c1-11(2)15(17)19-9-13-7-5-6-8-14(13)10-20-16(18)12(3)4/h5-8H,1,3,9-10H2,2,4H3
    • InChI Key: PSKGPIXYJDYNDB-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)=O)CC1C=CC=CC=1COC(C(=C)C)=O

Computed Properties

  • Exact Mass: 274.12054
  • Monoisotopic Mass: 274.120509
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.093
  • Boiling Point: 365.2°Cat760mmHg
  • Flash Point: 175.9°C
  • Refractive Index: 1.516
  • PSA: 52.6
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